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Compound of Interest

Compound Name: Uvangoletin

Cat. No.: B1236340

Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Uvangoletin, a naturally occurring chalcone. As a trusted partner in your research, we are

committed to providing value beyond the product itself by ensuring you have the critical

information needed for safe laboratory operations and environmental stewardship. This

document is intended for researchers, scientists, and drug development professionals who

handle Uvangoletin in a laboratory setting.

Hazard Assessment and Waste Classification
A thorough understanding of the potential hazards of Uvangoletin is the foundation for its safe

disposal. While a specific Safety Data Sheet (SDS) for Uvangoletin is not readily available, by

examining data for structurally similar chalcones and flavonoids, we can infer its likely hazard

profile. Compounds in this class are often characterized by the following:

Acute Toxicity: May be harmful if swallowed.[1][2]

Skin and Eye Irritation: Can cause skin and eye irritation.[3][4]
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Respiratory Irritation: May cause respiratory tract irritation.[4]

Environmental Hazards: Some related compounds are noted to have long-lasting harmful

effects on aquatic life.[1][2]

Based on these potential hazards, all Uvangoletin waste must be treated as hazardous

chemical waste. A formal hazardous waste determination should be conducted in accordance

with the Resource Conservation and Recovery Act (RCRA) and any applicable state and local

regulations.[5][6][7]

Table 1: Inferred Hazard Profile of Uvangoletin

Hazard Classification Potential Effects
Recommended Personal
Protective Equipment
(PPE)

Acute Oral Toxicity Harmful if swallowed
Standard laboratory PPE (lab

coat, safety glasses, gloves)

Skin Irritant Causes skin irritation Nitrile gloves, lab coat

Eye Irritant Causes serious eye irritation
Safety glasses with side

shields or goggles

Respiratory Irritant May cause respiratory irritation
Use in a well-ventilated area or

with a fume hood

Aquatic Toxicity
Potentially harmful to aquatic

life

Prevent release to the

environment

Uvangoletin Waste Streams and Segregation
In a typical laboratory workflow, several types of Uvangoletin-contaminated waste may be

generated. Proper segregation of these waste streams is crucial to prevent dangerous

chemical reactions and to ensure compliant disposal.

Solid Waste:

Unused or expired pure Uvangoletin powder.
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Contaminated consumables such as weighing paper, pipette tips, and gloves.

Spill cleanup materials (e.g., absorbent pads).

Liquid Waste:

Solutions containing Uvangoletin (e.g., from experimental assays).

Rinsate from cleaning contaminated glassware. Note that empty containers of

Uvangoletin should be triple-rinsed with a suitable solvent, and this rinsate must be

collected as hazardous waste.

Sharps Waste:

Contaminated needles, syringes, or glass Pasteur pipettes.

All Uvangoletin waste must be segregated from other waste streams at the point of

generation.

Step-by-Step Disposal Protocol
Adherence to a standardized disposal protocol is essential for maintaining a safe laboratory

environment.

Step 1: Containerization
Select Appropriate Containers:

Solid Waste: Use a designated, leak-proof container with a secure lid, clearly labeled for

solid chemical waste.

Liquid Waste: Use a compatible, shatter-resistant container with a screw-top cap. Ensure

the container material is compatible with the solvents used in the Uvangoletin solutions.

Sharps Waste: All contaminated sharps must be placed in a designated, puncture-

resistant sharps container.

Labeling:
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Immediately label all waste containers with the words "Hazardous Waste".[1]

The label must include:

The full chemical name: "Uvangoletin" and any other chemical constituents.

The approximate concentration or percentage of each component.

The date the waste was first added to the container.

The appropriate hazard pictograms (e.g., exclamation mark for irritant, fish and tree for

environmental hazard).

Step 2: Accumulation and Storage
Waste containers should be kept closed except when adding waste.

Store waste containers in a designated satellite accumulation area (SAA) that is at or near

the point of generation and under the control of the operator.

Ensure the SAA is in a secondary containment tray to capture any potential leaks.

Segregate Uvangoletin waste from incompatible materials.

Step 3: Waste Pickup and Disposal
Once a waste container is full, or if it has been in accumulation for the maximum allowable

time per institutional and regulatory guidelines, arrange for its collection by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Do not dispose of any Uvangoletin waste down the drain or in the regular trash.[1]

Experimental Workflow and Waste Generation
The following diagram illustrates a typical experimental workflow involving Uvangoletin and

highlights the points at which different waste streams are generated.
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Caption: Experimental workflow for Uvangoletin, indicating waste generation points.

Decision Tree for Uvangoletin Waste Management
This diagram provides a logical flow for the proper management of Uvangoletin waste.
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Uvangoletin Waste Generated
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Caption: Decision tree for the segregation and disposal of Uvangoletin waste.

By adhering to these procedures, you contribute to a safer research environment and ensure

compliance with environmental regulations. For further guidance, always consult your

institution's Chemical Hygiene Plan and your local EHS office.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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